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Compound of Interest

Compound Name: 2-Nitrobenzoyl chloride

Cat. No.: B3031650

An In-depth Technical Guide to 2-Nitrobenzoyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Nitrobenzoyl chloride (CAS 610-14-0). The information is curated for
researchers, scientists, and professionals in drug development, with a focus on delivering
precise data and actionable experimental protocols.

Physical and Chemical Properties

2-Nitrobenzoyl chloride is an important intermediate in organic synthesis, frequently utilized in
the preparation of various pharmaceuticals, dyes, and pesticides.[1] It appears as a colorless to
light yellow oily liquid or a crystalline solid, depending on purity and temperature.[1][2][3] The
presence of the nitro group, a strong electron-withdrawing group, significantly influences the
reactivity of the acyl chloride.[3]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 2-Nitrobenzoyl
chloride.
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Property Value Source(s)
Molecular Formula C7HaCINOs [L112114105116][7]
Molecular Weight 185.56 g/mol 21141511 71181[0]
Melting Point 17-20 °C (lit.) [L1121151[61[81[O1[10]

Boiing Paint 290 °C at 760 mmHg170-172 AETETTO]
ollin oin
J °C148-149 °C at 9 mmHg (lit.)

Densit 1.453 g/cm31.48 g/mL1.404 I2T6 N8O L0T12
ensity gimL at 25 °C (iit) [L12]e]e]eN[10]1 2]

Refractive Index n20/D 1.569 (lit.) [21161181191[10]

Flash Point 129.2 °C113 °C (closed cup) [1105181191]

Soluble in many organic
solvents such as benzene,
Solubility ether, and alcohol.[1] Insoluble  [1][2][4][10]
in water and decomposes in
water.[2][4][10]

Reactivity and Stability

2-Nitrobenzoyl chloride is a reactive compound that requires careful handling.[3] It is
sensitive to moisture and will hydrolyze to form 2-nitrobenzoic acid.[3] It is incompatible with
bases (including amines), strong oxidizing agents, and alcohols.[2][4][10] The compound may
react vigorously or explosively if mixed with diisopropyl ether or other ethers in the presence of
trace amounts of metal salts.[2][4][10] It is also shock sensitive.[2][4][10]

Synthesis of 2-Nitrobenzoyl Chloride

The most common laboratory preparation of 2-Nitrobenzoyl chloride involves the reaction of
2-nitrobenzoic acid with a chlorinating agent, such as thionyl chloride or oxalyl chloride.[1][13]
The use of thionyl chloride is a well-documented method where the mixture is typically heated
under reflux.[13] The byproducts of this reaction, sulfur dioxide (SOz) and hydrogen chloride
(HCI), are gaseous, which simplifies the purification of the final product.[13]
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f Sample Preparation

(Dry the solid sample)
(Powder the sample)
(Load into capillary tube)
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(Place in melting point apparatus)

(Heat slowly (1-2 °C/min))
(Observe melting range)

(Record T onset and T_completion)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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